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Compound of Interest

Compound Name: 10-Undecenal

Cat. No.: B094395

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 10-undecenal (CAS Number 112-
45-8), a versatile bifunctional molecule with applications in organic synthesis, particularly as a
precursor to bioactive compounds. This document details its chemical and physical properties,
safety data, and a key synthetic application, offering valuable information for professionals in
research and development.

Chemical and Physical Properties

10-Undecenal, also known as undecylenic aldehyde, is a colorless to pale yellow liquid.[1][2] It
possesses a characteristic fatty, rosy, and citrus-like odor.[3][4] This aliphatic aldehyde is
notable for its terminal double bond and aldehyde functional group, which impart significant
reactivity and make it a valuable starting material for the synthesis of more complex molecules.
[5] It is soluble in organic solvents like ethanol and ether but has limited solubility in water.[6]

Table 1: Physical and Chemical Properties of 10-Undecenal
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Property Value Source(s)
Molecular Formula C11H200 [31[7]
Molecular Weight 168.28 g/mol [31[7]

CAS Number 112-45-8 [31[7]
Appearance Colorless to pale yellow liquid [1112]
Melting Point -7°C [6]

Boiling Point 98-100 °C at 3 mmHg [31[8]
Density 0.84 g/mL at 25 °C [3]

Refractive Index (n2°/D)

1.4427

[3]

Flash Point

92.78 °C (199 °F)

[4]

Vapor Pressure

0.039 mmHg at 25 °C

[4]

Solubility

Soluble in alcohol, ether,

chloroform; Insoluble in water

[4][6]

LogP

3.8

[9]

Spectroscopic Data

Spectroscopic data is crucial for the identification and characterization of 10-undecenal. Key

spectral information is available across various techniques.

Table 2: Spectroscopic Data for 10-Undecenal

Technique Data Availability Source(s)
1H NMR Available [10]
13C NMR Available [10]
Mass Spectrometry (MS) Available [10]
Infrared (IR) Spectroscopy Available [10]
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Safety and Toxicological Information

10-Undecenal is classified as a skin irritant and can cause skin irritation.[11][12] It is also
considered toxic to aquatic life with long-lasting effects.[11] While it has low acute toxicity by
ingestion and skin contact, appropriate personal protective equipment, including gloves and
eye protection, should be used when handling this chemical.[3][13] It is a combustible liquid
and should be stored in a cool, well-ventilated area away from ignition sources.[3][14]

Table 3: GHS Hazard Information for 10-Undecenal

| Hazard Class | Hazard Statement | Precautionary Statement Codes | Source(s) | |---|---|---| |
Skin Irritation | H315: Causes skin irritation | P264, P280, P302+P352, P321, P332+P313,
P362+P364 |[11][13] | | Hazardous to the Aquatic Environment, Long-term Hazard | H411: Toxic
to aquatic life with long lasting effects | P273, P391, P501 |[11] |

Synthesis and Applications in Drug Development

10-Undecenal serves as a valuable intermediate in the synthesis of more complex molecules,
including those with applications in the pharmaceutical and agrochemical industries.[3] Its
bifunctional nature allows for a variety of chemical transformations.

One notable application is in the synthesis of insect pheromones, which are bioactive
molecules used in pest management. The following section details the synthesis of (11Z)-
hexadecenal, a known insect pheromone, starting from 10-undecenal.

Experimental Protocol: Synthesis of (11Z)-Hexadecenal
from 10-Undecenal via Wittig Reaction

This protocol outlines the key steps for the synthesis of the insect pheromone (112)-
hexadecenal from 10-undecenal. The core of this synthesis is a cis-selective Wittig reaction.

Materials:
e 10-Undecenal

e Pentyltriphenylphosphonium bromide
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Strong base (e.g., n-butyllithium or sodium amide)
Anhydrous solvent (e.g., tetrahydrofuran or diethyl ether)
Pyridinium chlorochromate (PCC) or other suitable oxidizing agent

Appropriate workup and purification reagents (e.g., saturated ammonium chloride solution,
brine, magnesium sulfate, silica gel for chromatography)

Procedure:

Wittig Reagent Preparation: In a flame-dried, inert atmosphere (e.g., argon or nitrogen) flask,
suspend pentyltriphenylphosphonium bromide in the anhydrous solvent. Cool the
suspension to a low temperature (e.g., 0 °C or -78 °C) and add the strong base dropwise to
generate the ylide (pentylidenetriphenylphosphorane). The formation of the ylide is often
indicated by a color change.

Wittig Reaction: To the freshly prepared ylide solution, add a solution of 10-undecenal in the
anhydrous solvent dropwise at the same low temperature. Allow the reaction to stir for a
specified time to ensure complete reaction.

Workup: Quench the reaction by the slow addition of a saturated aqueous solution of
ammonium chloride. Allow the mixture to warm to room temperature. Extract the product with
a suitable organic solvent (e.g., diethyl ether or ethyl acetate). Wash the combined organic
layers with water and brine, then dry over anhydrous magnesium sulfate.

Purification of the Alkene: Remove the solvent under reduced pressure. The crude product,
which contains the desired (112)-hexadecen-1-ol and triphenylphosphine oxide, is then
purified by column chromatography on silica gel.

Oxidation to the Aldehyde: Dissolve the purified (11Z)-hexadecen-1-ol in a suitable solvent
(e.g., dichloromethane). Add the oxidizing agent (e.g., PCC) and stir at room temperature
until the oxidation is complete (monitor by TLC).

Final Workup and Purification: Upon completion of the oxidation, filter the reaction mixture
through a pad of silica gel or celite to remove the chromium salts. Remove the solvent under
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reduced pressure to yield the crude (112)-hexadecenal. Further purification can be achieved
by column chromatography if necessary.
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Caption: Synthetic pathway of (11Z)-hexadecenal from 10-undecenal.

Logical Workflow for Utilizing 10-Undecenal in
Bioactive Molecule Synthesis

The following diagram illustrates a generalized workflow for researchers and drug development
professionals considering 10-undecenal as a starting material for the synthesis of novel
bioactive compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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